Cas no 122974-06-5 (Benzenemethanamine, N-(2-fluoroethyl)-4-methyl-)
Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, N-(2-fluoroethyl)-4-methyl-
- EN300-4342125
- AKOS019260814
- (2-fluoroethyl)[(4-methylphenyl)methyl]amine
- 122974-06-5
-
- Inchi: 1S/C10H14FN/c1-9-2-4-10(5-3-9)8-12-7-6-11/h2-5,12H,6-8H2,1H3
- InChI Key: BGGIRZYHKKVZBB-UHFFFAOYSA-N
- SMILES: FCCNCC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 167.111027613Da
- Monoisotopic Mass: 167.111027613Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4342125-0.05g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 0.05g |
$443.0 | 2023-05-29 | ||
| Enamine | EN300-4342125-0.1g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 0.1g |
$464.0 | 2023-05-29 | ||
| Enamine | EN300-4342125-0.25g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 0.25g |
$485.0 | 2023-05-29 | ||
| Enamine | EN300-4342125-0.5g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 0.5g |
$507.0 | 2023-05-29 | ||
| Enamine | EN300-4342125-1.0g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 1g |
$528.0 | 2023-05-29 | ||
| Enamine | EN300-4342125-2.5g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 2.5g |
$1034.0 | 2023-05-29 | ||
| Enamine | EN300-4342125-5.0g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 5g |
$1530.0 | 2023-05-29 | ||
| Enamine | EN300-4342125-10.0g |
(2-fluoroethyl)[(4-methylphenyl)methyl]amine |
122974-06-5 | 10g |
$2269.0 | 2023-05-29 |
Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Benzenemethanamine, N-(2-fluoroethyl)-4-methyl-
Comprehensive Overview of Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- (CAS No. 122974-06-5)
Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- (CAS No. 122974-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoroethyl and methyl substituents, is part of a broader class of benzene derivatives with potential applications in drug development and material science. Its molecular structure, which includes a fluorine atom, makes it a subject of interest for researchers exploring bioactive molecules and fluorinated compounds.
The compound's CAS No. 122974-06-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Researchers often search for N-(2-fluoroethyl)-4-methyl-benzenemethanamine due to its potential role in central nervous system (CNS) drug discovery. The inclusion of a fluoroethyl group is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them valuable in medicinal chemistry.
In recent years, the demand for fluorinated aromatic amines like Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- has surged, driven by advancements in precision medicine and targeted therapy. This compound's potential applications align with current trends in personalized healthcare, where researchers seek molecules with specific functional groups to modulate biological pathways. Its methyl-substituted benzene ring further enhances its versatility, allowing for modifications that could improve drug efficacy and selectivity.
From a synthetic chemistry perspective, CAS No. 122974-06-5 represents a challenging yet rewarding target for organic synthesis. The incorporation of a fluoroethyl moiety requires precise reaction conditions, often involving nucleophilic substitution or fluorination techniques. These methods are frequently discussed in scientific literature and patent filings, highlighting the compound's relevance in innovative chemical processes.
The compound's potential extends beyond pharmaceuticals. In material science, Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- could contribute to the development of advanced polymers or liquid crystals. Its aromatic backbone and fluorine content may impart desirable properties such as thermal stability or optical clarity, making it a candidate for high-performance materials.
Environmental and safety considerations are also paramount when handling CAS No. 122974-06-5. While not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. Researchers often inquire about its storage conditions, solubility, and handling precautions, reflecting the compound's niche but growing role in scientific workflows.
In summary, Benzenemethanamine, N-(2-fluoroethyl)-4-methyl- (CAS No. 122974-06-5) is a multifaceted compound with promising applications in drug discovery, material science, and chemical synthesis. Its unique structural features, including the fluoroethyl and methyl groups, position it as a valuable tool for researchers exploring fluorinated compounds and aromatic amines. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research.
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